Cas no 1361790-97-7 (3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine)

3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine is a halogenated pyridine derivative with potential applications in organic synthesis and material science. Its structure, featuring dichlorophenyl substituents and a hydroxyl group, confers stability and reactivity, making it useful as an intermediate in the preparation of complex molecules. The presence of multiple chlorine atoms enhances its electron-withdrawing properties, which can be leveraged in cross-coupling reactions or as a ligand in coordination chemistry. The methyl group at the 6-position further modifies steric and electronic effects, allowing fine-tuning in synthetic pathways. This compound is valued for its structural versatility and potential utility in pharmaceutical or agrochemical research. Proper handling is required due to its halogenated nature.

3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine structure

1361790-97-7 structure

Product Name:3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine

CAS No:1361790-97-7

MF:C₁₈H₁₁Cl₄NO

MW:399.098040819168

CID:4919128

Update Time:2025-06-29

3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine
- Inchi： 1S/C18H11Cl4NO/c1-9-12(13-6-10(19)2-4-16(13)21)8-15(18(24)23-9)14-7-11(20)3-5-17(14)22/h2-8H,1H3,(H,23,24)
- InChI Key： WTMLBWGMDSNDJH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1C=C(C(NC=1C)=O)C1C=C(C=CC=1Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 573
XLogP3: 5.9
Topological Polar Surface Area: 29.1

3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024003190-250mg	3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine	1361790-97-7	97%	250mg	700.40 USD	2021-06-09
Alichem	A024003190-500mg	3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine	1361790-97-7	97%	500mg	1,038.80 USD	2021-06-09
Alichem	A024003190-1g	3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine	1361790-97-7	97%	1g	1,831.20 USD	2021-06-09

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Additional information on 3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine

3,5-Bis(2,5-Dichlorophenyl)-2-Hydroxy-6-Methylpyridine: A Comprehensive Overview

CAS No. 1361790-97-7, commonly referred to as 3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent scientific research. This compound belongs to the class of pyridine derivatives and exhibits a combination of functional groups that make it highly versatile for various applications in the fields of pharmacology, material science, and environmental chemistry.

The molecular structure of 3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. The hydroxyl group at position 2 and the methyl group at position 6 contribute to its hydrophilic properties, while the two dichlorophenyl groups at positions 3 and 5 introduce significant electron-withdrawing effects. This balance of functional groups makes the compound highly reactive under specific conditions and suitable for various chemical transformations.

Recent studies have explored the synthesis of CAS No. 1361790-97-7 through innovative methodologies. Researchers have employed multi-component reactions and catalytic processes to optimize the yield and purity of the compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis route utilizing transition metal catalysts to achieve high yields of the target compound. This approach not only simplifies the synthesis process but also reduces the environmental footprint by minimizing waste generation.

The application potential of 3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine extends into diverse fields. In pharmacology, this compound has shown promise as a lead molecule for drug development due to its ability to modulate key biological pathways. Preclinical studies have indicated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase enzymes. Additionally, its hydroxyl group facilitates hydrogen bonding interactions, which are crucial for drug-receptor binding.

In material science, researchers have investigated the use of this compound as a precursor for advanced materials such as conductive polymers and hybrid nanoparticles. Its electron-withdrawing groups enhance the electrical conductivity of materials derived from it, making them suitable for applications in flexible electronics and energy storage devices.

The environmental impact of CAS No. 1361790-97-7 has also been a focal point of recent research. Studies have assessed its biodegradability under various environmental conditions and its potential toxicity to aquatic organisms. These findings are critical for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 3,5-Bis(2,5-dichlorophenyl)-2-hydroxy-6-methylpyridine, with its unique chemical properties and versatile applications, represents a valuable addition to the arsenal of organic compounds used in modern science and industry. Ongoing research continues to unlock new possibilities for this compound across multiple disciplines.